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A Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
PU141 is a potent small molecule inhibitor primarily targeting the histone acetyltransferases

(HATs) p300 and its paralog, CREB-binding protein (CBP). These enzymes play a critical role

in chromatin remodeling and gene transcription by acetylating lysine residues on histone tails

and other proteins. The therapeutic potential of targeting p300/CBP in various diseases,

including cancer, has led to the development of specific inhibitors like PU141. However, a

thorough understanding of an inhibitor's selectivity is paramount for its development as a

research tool or therapeutic agent. This guide provides a comparative analysis of the cross-

reactivity of PU141 with other epigenetic modifying enzymes, supported by available

experimental data and detailed methodologies.

Cross-Reactivity Profile of PU141 and Analogs
While specific cross-reactivity data for PU141 against a broad panel of epigenetic enzymes is

limited in publicly available literature, data for the structurally related pyridoisothiazolone

derivative, PU139, offers valuable insights into the likely selectivity profile of PU141.

Histone Acetyltransferases (HATs)
Studies on PU139, a close analog of PU141, have demonstrated its activity against a panel of

HATs. The inhibitory concentrations (IC50) for PU139 are summarized in the table below. Given
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the structural similarity, it is anticipated that PU141 would exhibit a comparable inhibitory

profile.

Enzyme Family Enzyme PU139 IC50 (µM)

GNAT Gcn5 8.39[1]

GNAT PCAF 9.74[1]

p300/CBP CBP 2.49[1]

p300/CBP p300 5.35[1]

Data presented is for PU139, a close structural analog of PU141.

This data suggests that while PU141 is most potent against the p300/CBP family, it also

exhibits inhibitory activity against members of the GNAT (Gcn5/PCAF) family of HATs, albeit at

higher concentrations.

Other Epigenetic Modifying Enzymes
Currently, there is no publicly available data on the cross-reactivity of PU141 against other

major classes of epigenetic modifying enzymes, such as:

Histone Methyltransferases (HMTs)

Histone Demethylases (HDMs)

Histone Deacetylases (HDACs)

DNA Methyltransferases (DNMTs)

The absence of such data highlights a critical gap in the comprehensive profiling of PU141 and

underscores the need for further investigation to fully characterize its selectivity.

Experimental Protocols
The following section details a general methodology for an in vitro Histone Acetyltransferase

(HAT) assay, which can be adapted to assess the inhibitory activity of compounds like PU141
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against a panel of HAT enzymes.

In Vitro Histone Acetyltransferase (HAT) Inhibition Assay
This assay measures the transfer of a radiolabeled acetyl group from acetyl-coenzyme A

(acetyl-CoA) to a histone substrate.

Materials:

Recombinant HAT enzymes (e.g., p300, CBP, Gcn5, PCAF)

Histone H3 or H4 peptide substrate

[³H]-acetyl-CoA

Assay Buffer (e.g., 50 mM Tris-HCl pH 8.0, 10% glycerol, 0.1 mM EDTA, 1 mM DTT)

PU141 or other test compounds dissolved in DMSO

Scintillation fluid

Filter paper (e.g., P81 phosphocellulose paper)

Wash Buffer (e.g., 50 mM sodium bicarbonate, pH 9.0)

Microplate reader (scintillation counter)

Procedure:

Reaction Setup: In a 96-well plate, combine the assay buffer, recombinant HAT enzyme, and

histone peptide substrate.

Inhibitor Addition: Add varying concentrations of PU141 (or vehicle control, DMSO) to the

wells.

Initiation of Reaction: Start the reaction by adding [³H]-acetyl-CoA to each well.

Incubation: Incubate the plate at 30°C for a predetermined time (e.g., 30-60 minutes),

ensuring the reaction is in the linear range.
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Reaction Termination: Spot a portion of the reaction mixture from each well onto a P81

phosphocellulose filter paper to terminate the reaction.

Washing: Wash the filter paper multiple times with the wash buffer to remove unincorporated

[³H]-acetyl-CoA.

Detection: Place the dried filter paper into scintillation vials with scintillation fluid.

Data Analysis: Measure the amount of incorporated radioactivity using a scintillation counter.

The IC50 value, the concentration of inhibitor required to reduce enzyme activity by 50%,

can be calculated by plotting the percentage of inhibition against the logarithm of the inhibitor

concentration.

Signaling Pathways and Experimental Workflows
To visualize the role of p300/CBP in histone acetylation and the workflow for assessing inhibitor

activity, the following diagrams are provided.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15583762?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Nucleus

p300/CBP

Acetylated Histone (Lysine)

Acetylation

Acetyl-CoA

Substrate

Histone Tail (Lysine)

Substrate

Chromatin Remodeling

Gene Transcription

PU141

Inhibition

Click to download full resolution via product page

Caption: p300/CBP signaling pathway and the inhibitory action of PU141.
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Caption: Workflow for in vitro HAT inhibition assay.
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Conclusion
PU141 is a valuable chemical probe for studying the biological functions of p300/CBP. Based

on data from its close analog, PU139, it is likely that PU141 exhibits a degree of cross-reactivity

with other histone acetyltransferases, particularly Gcn5 and PCAF, at concentrations higher

than those required for p300/CBP inhibition. The lack of comprehensive selectivity profiling

against a broader range of epigenetic modifying enzymes represents a significant knowledge

gap. Researchers utilizing PU141 should exercise caution and consider potential off-target

effects, especially when using high concentrations. Further detailed cross-reactivity studies are

essential to fully characterize the selectivity of PU141 and solidify its role as a specific inhibitor

for in vitro and in vivo applications.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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